Cas no 2549005-48-1 (2-({1-[3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl]pyrrolidin-3-yl}methoxy)-5-fluoropyridine)

• Product Name: 2-({1-[3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl]pyrrolidin-3-yl}methoxy)-5-fluoropyridine
• CAS No: 2549005-48-1
• MF: C₁₆H₁₇F₃N₄O₂
• MW: 354.326993703842
• CID: 5312265
• PubChem ID: 154831157
• Update Time: 2025-06-15

2-({1-[3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl]pyrrolidin-3-yl}methoxy)-5-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 2-({1-[3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl]pyrrolidin-3-yl}methoxy)-5-fluoropyridine
• AKOS040726473
• F6761-0829
• 2549005-48-1
• [3-(Difluoromethyl)-1-methyl-1H-pyrazol-4-yl][3-[[(5-fluoro-2-pyridinyl)oxy]methyl]-1-pyrrolidinyl]methanone

• Inchi： 1S/C16H17F3N4O2/c1-22-8-12(14(21-22)15(18)19)16(24)23-5-4-10(7-23)9-25-13-3-2-11(17)6-20-13/h2-3,6,8,10,15H,4-5,7,9H2,1H3
• InChI Key： VNOHGPFGQFBADW-UHFFFAOYSA-N
• SMILES： C(C1=CN(C)N=C1C(F)F)(N1CCC(COC2=NC=C(F)C=C2)C1)=O

Computed Properties

• Exact Mass: 354.13036028g/mol
• Monoisotopic Mass: 354.13036028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 60.2Ų

Experimental Properties

• Density: 1.43±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 506.3±50.0 °C(Predicted)
• pka: 1.54±0.22(Predicted)

Additional information on 2-({1-[3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl]pyrrolidin-3-yl}methoxy)-5-fluoropyridine

Comprehensive Analysis of 2-({1-[3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl]pyrrolidin-3-yl}methoxy)-5-fluoropyridine (CAS No. 2549005-48-1)

In the rapidly evolving field of pharmaceutical and agrochemical research, 2-({1-[3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl]pyrrolidin-3-yl}methoxy)-5-fluoropyridine (CAS No. 2549005-48-1) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, combines a difluoromethylpyrazole moiety with a fluoropyridine backbone, making it a versatile candidate for various applications. Researchers and industry professionals are increasingly exploring its potential in drug discovery, crop protection, and material science, aligning with current trends in sustainable chemistry and precision agriculture.

The structural complexity of 2-({1-[3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl]pyrrolidin-3-yl}methoxy)-5-fluoropyridine offers multiple sites for chemical modification, enabling tailored functionalities. Its pyrrolidine ring and fluoropyridine group contribute to enhanced bioavailability and target specificity, which are critical factors in modern medicinal chemistry. Recent studies highlight its role as a potential intermediate in synthesizing novel kinase inhibitors or G-protein-coupled receptor (GPCR) modulators, addressing growing demand for therapies in oncology and metabolic disorders.

From an agrochemical perspective, the difluoromethyl group in this compound is particularly noteworthy. This functional group is known for its ability to improve the metabolic stability and pesticidal activity of molecules, making 2549005-48-1 a promising candidate for next-generation crop protection agents. With global attention shifting toward eco-friendly pesticides and resistance management, this compound’s mechanism of action could offer solutions to challenges like pest resistance and environmental persistence.

Synthetic accessibility is another advantage of 2-({1-[3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carbonyl]pyrrolidin-3-yl}methoxy)-5-fluoropyridine. Advances in flow chemistry and catalytic fluorination have streamlined its production, reducing costs and waste—a key consideration for industries prioritizing green chemistry principles. Furthermore, its compatibility with high-throughput screening platforms accelerates its adoption in drug discovery pipelines.

In summary, CAS No. 2549005-48-1 represents a multifaceted compound with broad applicability across life sciences. Its innovative design aligns with contemporary research priorities, including structure-activity relationship (SAR) optimization, sustainable agrochemicals, and fragment-based drug design. As scientific inquiry progresses, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and agriculture.